Cas no 153829-80-2 ((2S)-2-(2-aminoacetamido)-2-phenylacetic acid)

(2S)-2-(2-aminoacetamido)-2-phenylacetic acid structure
153829-80-2 structure
Product Name:(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
CAS No:153829-80-2
MF:C10H12N2O3
MW:208.213882446289
MDL:MFCD24498839
CID:5605549
PubChem ID:22794786
Update Time:2025-07-22

(2S)-2-(2-aminoacetamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-Glycyl-2-phenylglycine (ACI)
    • Glycine, N-glycyl-L-2-phenyl- (ZCI)
    • Glycyl-L-phenylglycine
    • Glycine, glycyl-2-phenyl-, (2S)- (9CI, ACI)
    • (2S)-2-(2-aminoacetamido)-2-phenylacetic acid
    • MDL: MFCD24498839
    • Inchi: 1S/C10H12N2O3/c11-6-8(13)12-9(10(14)15)7-4-2-1-3-5-7/h1-5,9H,6,11H2,(H,12,13)(H,14,15)/t9-/m0/s1
    • InChI Key: IPOAIJXWJYUYLP-VIFPVBQESA-N
    • SMILES: [C@H](C1C=CC=CC=1)(C(=O)O)NC(=O)CN

(2S)-2-(2-aminoacetamido)-2-phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-961988-1g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2
1g
$628.0 2023-09-01
Enamine
EN300-961988-5g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2
5g
$1821.0 2023-09-01
Enamine
EN300-961988-10g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2
10g
$2701.0 2023-09-01
Enamine
EN300-961988-0.05g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
0.05g
$528.0 2025-02-21
Enamine
EN300-961988-0.1g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
0.1g
$553.0 2025-02-21
Enamine
EN300-961988-0.25g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
0.25g
$579.0 2025-02-21
Enamine
EN300-961988-0.5g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
0.5g
$603.0 2025-02-21
Enamine
EN300-961988-1.0g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
1.0g
$628.0 2025-02-21
Enamine
EN300-961988-2.5g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
2.5g
$1230.0 2025-02-21
Enamine
EN300-961988-5.0g
(2S)-2-(2-aminoacetamido)-2-phenylacetic acid
153829-80-2 95.0%
5.0g
$1821.0 2025-02-21

Additional information on (2S)-2-(2-aminoacetamido)-2-phenylacetic acid

Introduction to (2S)-2-(2-aminoacetamido)-2-phenylacetic Acid (CAS No. 153829-80-2)

(2S)-2-(2-aminoacetamido)-2-phenylacetic acid, identified by its Chemical Abstracts Service number CAS No. 153829-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions.

The structure of (2S)-2-(2-aminoacetamido)-2-phenylacetic acid consists of a phenyl ring substituted with an amino group and an acetic acid moiety, linked through an amide bond to another amino group. The presence of the stereocenter at the second carbon atom contributes to the compound's chirality, which is a critical factor in determining its biological activity. This stereochemical feature makes it a valuable candidate for studying enantioselective processes and developing enantiopure pharmaceuticals.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. The study of (2S)-2-(2-aminoacetamido)-2-phenylacetic acid has provided insights into the design of such systems, particularly in the context of transition metal-catalyzed reactions. Researchers have explored its utility as a ligand or intermediate in various catalytic processes, including cross-coupling reactions and hydrogenation reactions, which are pivotal in constructing biologically active molecules.

One of the most compelling aspects of (2S)-2-(2-aminoacetamido)-2-phenylacetic acid is its potential role in medicinal chemistry. The combination of an amide group and a carboxylic acid moiety makes it a versatile building block for designing novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The amide bond can be further functionalized to introduce additional pharmacophores, enhancing the biological activity and selectivity of the resulting molecules.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the efficacy of pharmacological compounds. The< strong>(2S)-configuration at the stereocenter has been shown to significantly influence the binding affinity and metabolic stability of drug candidates. By systematically varying other structural features while maintaining this stereochemical integrity, researchers can develop more effective and targeted therapies.

The synthesis of< strong>(2S)-2-(2-aminoacetamido)-2-phenylacetic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on chiral resolution or asymmetric synthesis techniques to obtain enantiopure forms. However, advances in catalytic asymmetric methods have opened new avenues for more efficient production. For example, transition metal complexes such as rhodium and palladium have been employed to achieve high enantioselectivity in key transformation steps.

The application of computational chemistry has also played a crucial role in understanding the reactivity and selectivity associated with< strong>(2S)-2-(2-aminoacetamido)-2-phenylacetic acid. Molecular modeling studies have provided valuable insights into how different substituents affect the electronic properties and steric environment of the molecule. These insights have guided experimental efforts toward optimizing synthetic routes and predicting biological outcomes.

In conclusion, (2S)-2-(2-aminoacetamido)-2-phenylacetic acid (CAS No. 153829-80-2) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features make it a valuable tool for exploring chiral chemistry, catalysis, and drug design. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in developing next-generation therapeutics that address complex diseases with greater precision and efficacy.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.